(4-Ethoxy-2-methylphenyl)methanamine
Overview
Description
“(4-Ethoxy-2-methylphenyl)methanamine” is a chemical compound with the molecular formula C10H15NO and a molecular weight of 165.23 g/mol . It is typically in liquid form .
Molecular Structure Analysis
The InChI code for “(4-Ethoxy-2-methylphenyl)methanamine” is1S/C10H15NO/c1-3-12-10-6-8(2)4-5-9(10)7-11/h4-6H,3,7,11H2,1-2H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Synthesis and Characterization
- A compound similar to (4-Ethoxy-2-methylphenyl)methanamine was synthesized using a polyphosphoric acid condensation route. This process was high yielding and the compound was characterized using various spectroscopic techniques (Shimoga, Shin, & Kim, 2018).
Antimicrobial Activities
- Derivatives of (4-Ethoxy-2-methylphenyl)methanamine, specifically methanamine derivatives, have been synthesized and shown to exhibit moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Novel Compound Synthesis
- The reaction of 4-chloro-3-nitrocoumarin with (4-methoxyphenyl)methanamine led to the creation of a novel coumarin derivative. This research presented a detailed spectral analysis of the new compound, indicating potential applications in pharmaceuticals or materials science (Dekić et al., 2020).
Inhibitory Properties
- A compound structurally similar to (4-Ethoxy-2-methylphenyl)methanamine was found to be a potent inhibitor of squalene epoxidase. This suggests potential applications in cholesterol synthesis regulation and related medical conditions (Horie et al., 1990).
Chiral Separation
- The separation of enantiomers of a compound structurally related to (4-Ethoxy-2-methylphenyl)methanamine was achieved using a specialized stationary phase. This demonstrates the compound's potential application in chiral discrimination and related analytical techniques (Bereznitski et al., 2002).
Cellular Imaging and Photocytotoxicity
- Iron(III) complexes involving derivatives of (4-Ethoxy-2-methylphenyl)methanamine showed potent photocytotoxic properties in red light and were successfully used for cellular imaging, indicating potential applications in cancer research and treatment (Basu et al., 2014).
properties
IUPAC Name |
(4-ethoxy-2-methylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-12-10-5-4-9(7-11)8(2)6-10/h4-6H,3,7,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVMIVGAUFJQQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)CN)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxy-2-methylphenyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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